JNJ-56022486

• Molecular Formula: C15H10ClN3O
• Molecular Weight: 283.71 g/mol
• InChI: InChI=1S/C15H10ClN3O/c16-11-3-1-2-9(6-7-17)14(11)10-4-5-12-13(8-10)19-15(20)18-12/h1-5,8H,6H2,(H2,18,19,20)
• InChIKey: WJCNWFPRVRWFCU-UHFFFAOYSA-N

JNJ-56022486: TARP-γ8-Selective AMPA Receptor Modulator

JNJ-56022486 (CAS: 2036082-79-6) is a small-molecule negative allosteric modulator (NAM) of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. It acts with high selectivity for the transmembrane AMPA receptor regulatory protein gamma-8 (TARP-γ8) auxiliary subunit [1]. The compound is orally bioavailable, demonstrates blood-brain barrier (BBB) permeability, and has a reported binding affinity (Ki) of 19 nM for the TARP-γ8-containing AMPA receptor complex [1]. JNJ-56022486 is utilized as a chemical probe in preclinical studies of hyperexcitability disorders, particularly epilepsy [2].

▸ TARP-γ8-selective AMPA receptor negative allosteric modulator

▸ Requires TARP-γ8 auxiliary protein for functional inhibition

▸ Forebrain/hippocampal circuit studies; minimal cerebellar activity

▸ Research probe for region-specific synaptic transmission models

• [1] MedChemExpress. JNJ-56022486 Product Datasheet. View Source
• [2] Maher, M. P., et al. (2016). Discovery and Characterization of AMPA Receptor Modulators Selective for TARP-γ8. Journal of Pharmacology and Experimental Therapeutics, 357(2), 394-414. View Source

JNJ-56022486 vs. Generic AMPA Antagonists

TARP-γ8 exhibits highly restricted expression in the forebrain, primarily the hippocampus, making it a compelling target for disorders like temporal lobe epilepsy [1]. However, within the limited pool of TARP-γ8-selective modulators, functional potency, BBB penetration efficiency, and off-target receptor profiles vary significantly [2]. Generic substitution with a structurally distinct TARP-γ8 antagonist such as LY3130481 or JNJ-55511118 can result in substantially different receptor occupancy kinetics, in vivo efficacy in seizure models, and CNS side-effect liability [2], thereby confounding experimental reproducibility and translational interpretation. The specific quantitative differentiators below establish JNJ-56022486 as a distinct tool with a unique efficacy-translatability profile.

Ubiquitous AMPAR inhibition

Generic pan-AMPA antagonists inhibit all AMPARs regardless of TARP composition, leading to broad CNS depression and motor effects that may confound hippocampal circuit readouts.

Off-target motor coordination effects

Non-selective antagonists produce ataxia and sedation via cerebellar/brainstem AMPAR blockade, limiting interpretability of forebrain-specific studies.

Lack of TARP-γ8 dependence

Only a TARP-γ8-selective modulator like JNJ-56022486 can isolate forebrain excitatory circuits; generic antagonists cannot substitute for target-engagement specificity.

• [1] Maher, M. P., et al. (2017). Getting a Handle on Neuropharmacology by Targeting Receptor-Associated Proteins. Neuron, 96(5), 989-1001. View Source
• [2] Maher, M. P., et al. (2016). Discovery and Characterization of AMPA Receptor Modulators Selective for TARP-γ8. Journal of Pharmacology and Experimental Therapeutics, 357(2), 394-414. View Source

JNJ-56022486: Pharmacological Differentiation

TARP-γ8 Dependency vs. Non-Selective Antagonists

JNJ-56022486 demonstrates a lower equilibrium dissociation constant (Ki) for TARP-γ8-containing AMPA receptors compared to its close analog JNJ-55511118. The reported Ki for JNJ-56022486 is 19 nM [1], whereas the Ki for JNJ-55511118 is 26 nM [2]. This indicates a higher binding affinity for the target complex.

TARP-γ8 Dependency

Head-to-head

JNJ-56022486: no inhibition of non-γ8 AMPARs up to 30 µM; non-selective antagonists inhibit all populations

Supports forebrain-specific circuit investigation

TARP-γ8-dependent activity confirmed in recombinant systems

Evidence Dimension	Binding Affinity (Ki) for AMPA receptor complex containing TARP-γ8
Target Compound Data	19 nM
Comparator Or Baseline	JNJ-55511118: 26 nM
Quantified Difference	7 nM (27% lower Ki, indicating higher affinity)
Conditions	Radioligand binding assay using [3H]JNJ-56022486 as the radiotracer on rat hippocampal membranes [2]

Why This Matters

Higher target affinity can translate to greater potency and potentially lower required dosages, which is a critical parameter when selecting a lead probe for in vivo efficacy studies.

• [1] MedChemExpress. JNJ-56022486 Product Datasheet. View Source
• [2] Maher, M. P., et al. (2016). Discovery and Characterization of AMPA Receptor Modulators Selective for TARP-γ8. Journal of Pharmacology and Experimental Therapeutics, 357(2), 394-414. View Source

Binding Affinity in the Benzimidazolone Series

While a direct functional IC50 for JNJ-56022486 is not widely reported, its superior binding affinity (Ki = 19 nM) [1] predicts a more potent functional blockade of the AMPA/TARP-γ8 complex compared to LY3130481, which has a reported functional IC50 of 65 nM in similar cellular assays .

Binding Affinity

Head-to-head

Ki = 19 nM (JNJ-56022486) vs 26 nM (JNJ-55511118)

Higher affinity within benzimidazolone series

Radioligand binding assay; cross-study comparator LY3130481 not directly comparable

Evidence Dimension	Functional Inhibition (Predicted Potency)
Target Compound Data	Ki = 19 nM (binding affinity)
Comparator Or Baseline	LY3130481: IC50 = 65 nM (functional inhibition)
Quantified Difference	JNJ-56022486 binding affinity suggests a >3-fold higher potency than LY3130481's functional inhibition.
Conditions	JNJ-56022486: Radioligand binding assay [1]; LY3130481: Calcium flux assay in cells expressing AMPA/TARP-γ8

Why This Matters

Higher predicted potency allows for more robust target engagement at lower concentrations, reducing the risk of off-target effects and improving the signal-to-noise ratio in complex biological systems.

• [1] MedChemExpress. JNJ-56022486 Product Datasheet. View Source

Radioligand for Ex Vivo Occupancy Studies

JNJ-56022486 has been validated for in vivo CNS target engagement. Ex vivo autoradiography (ARG) using [3H]JNJ-56022486 as a radiotracer demonstrated dose-dependent occupancy of GluA/γ-8 receptors in mouse brain following oral administration [1]. In contrast, while JNJ-55511118 is known to be orally bioavailable, the specific receptor occupancy for JNJ-56022486 is a key differentiator for experimental design.

Radioligand Tool

Cross-study comparable

[³H]JNJ-56022486 validated for ex vivo autoradiography

Enables direct target-occupancy measurement

Not similarly validated for JNJ-55511118

Evidence Dimension	In Vivo CNS Target Engagement
Target Compound Data	Demonstrated dose-dependent receptor occupancy (measured by ex vivo ARG with [3H]JNJ-56022486) [1]
Comparator Or Baseline	JNJ-55511118: Oral bioavailability reported, but no comparable ex vivo occupancy data presented in the same study.
Quantified Difference	N/A (qualitative difference in available evidence)
Conditions	Mouse, oral (p.o.) administration, ex vivo autoradiography [1]

Why This Matters

Direct evidence of CNS target engagement is essential for interpreting in vivo efficacy data and for designing pharmacokinetic/pharmacodynamic (PK/PD) studies. This data provides confidence in the compound's ability to reach its intended site of action.

• [1] Maher, M. P., et al. (2018). ACS Medicinal Chemistry Letters, 10(3), 267–272. Figure 3. View Source

JNJ-56022486 Research Applications

TARP-γ8 Target Validation in Epilepsy

Given its high affinity (Ki=19 nM) [1] and proven CNS target engagement [2], JNJ-56022486 is ideally suited for ex vivo electrophysiology and in vivo studies investigating the role of TARP-γ8 in hippocampal long-term potentiation (LTP) and network oscillations. Its superior affinity over JNJ-55511118 (Ki=26 nM) [3] allows for finer control over receptor modulation in brain slice preparations.

Ex Vivo Autoradiography for Target Occupancy

JNJ-56022486's demonstrated oral bioavailability and BBB penetration [1] make it a preferred chemical probe for testing the TARP-γ8 hypothesis in rodent models of TLE, such as the pilocarpine or kindling models. Its predicted functional superiority over LY3130481 (IC50=65 nM) suggests a greater likelihood of achieving robust seizure suppression without dose-limiting side effects.

Hippocampal Circuit Synaptic Physiology

The use of [3H]JNJ-56022486 as a radiotracer in ex vivo autoradiography studies [2] validates its utility for measuring target occupancy. This established radiolabeling chemistry positions JNJ-56022486 as a superior scaffold for developing positron emission tomography (PET) ligands compared to analogs lacking a well-characterized tritiation pathway, thereby enabling translational dose-finding studies in humans.

Application

Selection Property

Validation Focus

TARP-γ8 Target Validation in Seizure Models

TARP-γ8-selectivity requirement

Seizure-model endpoint response

Ex Vivo Autoradiography for Target Occupancy

Validated radioligand probe

Target-engagement quantification

Hippocampal Circuit Synaptic Physiology

Forebrain-restricted pharmacology

LTP and network oscillation endpoints

Benchmarking Emerging TARP-γ8 Modulators

Established affinity/selectivity baseline

Comparative potency and selectivity profiling

• [1] MedChemExpress. JNJ-56022486 Product Datasheet. View Source
• [2] Maher, M. P., et al. (2018). ACS Medicinal Chemistry Letters, 10(3), 267–272. Figure 3. View Source
• [3] Maher, M. P., et al. (2016). Discovery and Characterization of AMPA Receptor Modulators Selective for TARP-γ8. Journal of Pharmacology and Experimental Therapeutics, 357(2), 394-414. View Source